4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)benzamide

• IUPAC Name: 4-[cyclopropyl(methyl)sulfamoyl]-N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C22H21N3O5S2/c1-25(16-5-6-16)32(27,28)17-7-2-14(3-8-17)21(26)24-22-23-18(13-31-22)15-4-9-19-20(12-15)30-11-10-29-19/h2-4,7-9,12-13,16H,5-6,10-11H2,1H3,(H,23,24,26)
• InChI Key: LTJYFGGMEJJFJB-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C22H21N3O5S2
• Molecular Weight: 471.6 g/mol
• CAS No.: 923434-58-6

Description

4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H21N3O5S2 and its molecular weight is 471.55. The purity is usually 95%.
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Scientific Research Applications

Antioxidant and Anti-inflammatory Properties

Benzothiazole derivatives, including compounds structurally related to 4-(N-cyclopropyl-N-methylsulfamoyl)-N-(4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)thiazol-2-yl)benzamide, have been studied for their antioxidant properties. For instance, certain benzothiazole derivatives showed promising antioxidative activities in high-fat-fed mice, indicating potential therapeutic applications in oxidative stress-related conditions (Erbin, 2013). Similarly, benzofused thiazole derivatives have been evaluated for their antioxidant and anti-inflammatory properties, showing potential as therapeutic agents for conditions involving oxidative stress and inflammation (Raut et al., 2020).

DNA Interaction and Cellular Function

Hoechst 33258, a structurally related compound, is known for its strong binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. It has been widely used as a fluorescent DNA stain, indicating the potential of structurally similar compounds to interact with DNA and possibly modulate cellular functions (Issar & Kakkar, 2013).

Antifungal and Immunomodulating Activities

1,4-Benzothiazine azole derivatives, structurally similar to this compound, have shown promising antifungal and immunomodulating activities. These compounds demonstrated in vivo efficacy through direct antifungal activity and the capability to stimulate the immune response, providing insights into their therapeutic potential for fungal infections (Schiaffella & Vecchiarelli, 2001).